Cas no 1804495-02-0 (2-Bromo-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1804495-02-0
• MF: C₇H₂BrF₆N
• MW: 293.991901874542
• CID: 4859757
• Update Time: 2025-05-19

2-Bromo-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF6N/c8-5-4(7(12,13)14)2(9)1-3(15-5)6(10)11/h1,6H
• InChI Key： ZHMAVGOVTXZRFL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C(=CC(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine

Professional Introduction to 2-Bromo-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1804495-02-0)

2-Bromo-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine, with the CAS number 1804495-02-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential.

The structural framework of 2-Bromo-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine incorporates multiple fluorinated and brominated substituents, which contribute to its unique chemical properties and reactivity. The presence of difluoromethyl and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it an attractive candidate for further derivatization and development into novel therapeutic agents.

In recent years, there has been a surge in research focused on the synthesis and application of fluorinated pyridines due to their remarkable ability to modulate biological pathways. Specifically, compounds containing fluorine atoms have been shown to exhibit improved binding affinity, reduced metabolic clearance, and enhanced resistance to enzymatic degradation. These attributes are particularly valuable in the design of small-molecule drugs targeting complex diseases such as cancer, inflammation, and infectious disorders.

The synthesis of 2-Bromo-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine involves a series of well-established organic reactions, including halogenation, nucleophilic substitution, and cross-coupling techniques. The bromo substituent at the 2-position provides a versatile handle for further functionalization via palladium-catalyzed reactions, such as Suzuki or Heck couplings. This allows chemists to introduce a wide range of pharmacophores at other positions of the pyridine ring, thereby tailoring the compound's biological profile to specific therapeutic needs.

One of the most compelling aspects of this compound is its potential in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers can develop targeted therapies with improved efficacy and reduced side effects. The fluorinated substituents in 2-Bromo-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine contribute to its ability to interact tightly with kinase active sites, making it a promising scaffold for further optimization.

Recent studies have highlighted the importance of fluorine atoms in enhancing the pharmacokinetic properties of drug candidates. For instance, the introduction of difluoromethyl groups has been shown to increase metabolic stability by preventing oxidative degradation. Similarly, trifluoromethyl groups can improve lipophilicity, which is often critical for crossing biological membranes. These effects collectively contribute to prolonged drug residence time and improved therapeutic outcomes.

The compound's potential extends beyond kinase inhibition; it also shows promise in the development of antiviral and antibacterial agents. The unique electronic environment created by the combination of bromo, fluoro, and trifluoromethyl groups can disrupt viral replication cycles or bacterial metabolic pathways by interfering with essential enzymes or binding to critical cellular components. This multifaceted activity makes 2-Bromo-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine a versatile building block for drug discovery efforts.

In conclusion, 2-Bromo-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1804495-02-0) represents a significant advancement in the field of medicinal chemistry. Its structural features and synthetic accessibility make it an invaluable tool for developing novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications for fluorinated heterocycles, compounds like this are poised to play a pivotal role in shaping the future of drug development.